Cas no 69879-30-7 (3-Oxo-3-(thiophen-3-yl)propanenitrile)

• Product Name: 3-Oxo-3-(thiophen-3-yl)propanenitrile
• CAS No: 69879-30-7
• Molecular Formula: C₇H₅NOS
• Molecular Weight: 151.1857
• MDL: MFCD00111016
• CID: 500873
• PubChem ID: 2740075

3-Oxo-3-(thiophen-3-yl)propanenitrile Properties

Names and Identifiers

• 3-Thiophenepropanenitrile,b-oxo-
• 3-Oxo-3-(3-thienyl)propanenitrile
• 3-Thenoylacetonitrile
• 2-(thiophene-3-carbonyl)acetonitrile
• 3-cyanoacetyl thiophene
• 3-oxo-3-(3-thiophenyl)propanenitrile
• 3-oxo-3-(thiophen-3-yl)propanenitrile
• AC1MCBDT
• AC1Q5GSR
• AG-G-72665
• oxothienylpropanenitrile
• PubChem11956
• MFCD00111016
• EN300-42458
• FT-0604163
• Z317041950
• 69879-30-7
• IDI1_017817
• SY173762
• GC-0058
• SR-01000642151-1
• 3-oxo-3-thiophen-3-ylpropanenitrile
• A9240
• DTXSID20372352
• FD6078
• Maybridge3_006430
• J-513007
• CCG-52954
• AB01169657-03
• SCHEMBL236184
• HMS1449E06
• PB12090
• 2-(thiophen-3-carbonyl)acetonitrile
• AKOS000173780
• b-Oxo-3-thiophenepropanenitrile
• CS-0055268
• AMY21427
• beta-oxo-3-thiophenepropionitrile
• NCGC00336503-01
• CHEMBL3251053
• DB-348432
• DTXCID20323384
• 3-oxo-3-(3-thienyl)propanenitrile
• 3-THENOYLACETONITRILE

• MDL： MFCD00111016
• InChIKey： IWPZODDPZNLDAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5NOS/c8-3-1-7(9)6-2-4-10-5-6/h2,4-5H,1H2
• SMILES： C(C#N)C(=O)C1=CSC=C1

Computed Properties

• Exact Mass: 151.00925
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.009
• Heavy Atom Count: 10
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1A^2

Experimental Properties

• LogP: 1.84448
• PSA: 40.86
• Refractive Index: 1.565
• Boiling Point: 313.4°C at 760 mmHg
• Melting Point: 91-93°
• Flash Point: 143.3°C
• Density: 1.256